
(Rac)-H-Thr-OMe hydrochloride stability and
storage

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (Rac)-H-Thr-OMe hydrochloride

Cat. No.: B554946 Get Quote

An In-depth Technical Guide on the Stability and Storage of (Rac)-H-Thr-OMe Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract
(Rac)-H-Thr-OMe hydrochloride, the racemic methyl ester hydrochloride of threonine, is a

crucial building block in synthetic organic chemistry and drug discovery. Ensuring its stability is

paramount to the integrity of research and the quality of resulting products. This technical guide

provides a comprehensive overview of the stability and recommended storage conditions for

(Rac)-H-Thr-OMe hydrochloride. It details potential degradation pathways, outlines

experimental protocols for stability-indicating studies, and presents available data in a

structured format to aid researchers in maintaining the quality and reliability of this compound.

Chemical and Physical Properties
A foundational understanding of the chemical and physical properties of (Rac)-H-Thr-OMe
hydrochloride is essential for comprehending its stability profile.
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Property Value Source(s)

CAS Number 2170123-34-7 [1][2]

Molecular Formula C₅H₁₂ClNO₃ [1]

Molecular Weight 169.61 g/mol [1]

Appearance
White to off-white or light

brown solid/powder
[3]

Solubility Soluble in water [3][4]

Purity Typically ≥95% [1]

Recommended Storage Conditions
Proper storage is critical to prevent degradation and maintain the integrity of (Rac)-H-Thr-OMe
hydrochloride. The following conditions are recommended based on supplier data sheets.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemscene.com/product/2170123-34-7.html
https://www.medchemexpress.com/rac-h-thr-ome-hydrochloride.html
https://www.chemscene.com/product/2170123-34-7.html
https://www.chemscene.com/product/2170123-34-7.html
https://cymitquimica.com/cas/39994-75-7/
https://cymitquimica.com/cas/39994-75-7/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0427652.htm
https://www.chemscene.com/product/2170123-34-7.html
https://www.benchchem.com/product/b554946?utm_src=pdf-body
https://www.benchchem.com/product/b554946?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Condition Recommendation Rationale Source(s)

Temperature

4°C for short-term

storage. For long-term

storage, -20°C is

recommended. Some

suppliers suggest

deep freezing (below

-20°C).

Lower temperatures

slow down potential

degradation reactions.

[1][5]

Atmosphere
Store in a tightly

sealed container.

The compound is

hygroscopic and

sensitive to moisture.

The hydrochloride salt

can absorb water,

which may lead to

hydrolysis.

[1]

Light
Store in a light-

resistant container.

To prevent potential

photodegradation.
[6]

Incompatibilities
Avoid strong oxidizing

agents.

The amino and

hydroxyl groups can

be susceptible to

oxidation.

Potential Degradation Pathways
While specific degradation studies on (Rac)-H-Thr-OMe hydrochloride are not readily

available in the public domain, potential degradation pathways can be inferred based on the

functional groups present in the molecule: an ester, a primary amine, a secondary alcohol, and

a hydrochloride salt.

Hydrolysis
The methyl ester group is susceptible to hydrolysis, particularly in the presence of moisture and

under acidic or basic conditions. This would result in the formation of racemic threonine and

methanol.
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Oxidation
The primary amino group and the secondary hydroxyl group are potential sites for oxidation.

Oxidative degradation can lead to a variety of products, including the corresponding α-keto

acid.

Thermal Degradation
At elevated temperatures, amino acid esters can undergo various degradation reactions,

including decarboxylation, deamination, and condensation reactions.[7][8]

Photodegradation
Exposure to light, particularly UV light, can lead to the degradation of amino acid derivatives.

The presence of chromophores, even if weak, can initiate photochemical reactions.[9][10][11]

[12]

A diagram illustrating these potential degradation pathways is provided below.
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Potential Degradation Pathways of (Rac)-H-Thr-OMe Hydrochloride

Hydrolysis Oxidation Thermal Degradation Photodegradation
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Workflow for Forced Degradation Studies

Start: (Rac)-H-Thr-OMe
Hydrochloride Sample

Expose to Stress Conditions

Acid Hydrolysis
(HCl, Heat)

 

Base Hydrolysis
(NaOH, RT/Heat)

 

Oxidation
(H₂O₂, RT)

 

Thermal Degradation
(Solid & Solution, Heat)

 

Photodegradation
(Solid & Solution, Light)

 

Analyze Samples by
Stability-Indicating Method

(e.g., HPLC-UV/MS)

Identify & Characterize
Degradation Products

(e.g., NMR, MS)

End: Stability Profile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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